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Compound of Interest

Compound Name: Rasagiline tartrate

CAS No.: 136236-52-7

Cat. No.: B3321589

Get Quote

This guide provides a detailed comparison of common analytical methods for the quantification

of rasagiline tartrate, a potent monoamine oxidase-B (MAO-B) inhibitor used in the treatment

of Parkinson's disease. The information is intended for researchers, scientists, and drug

development professionals to aid in the selection of the most appropriate analytical technique

for their specific needs. This comparison focuses on the widely used Reverse-Phase High-

Performance Liquid Chromatography (RP-HPLC) and Ultraviolet (UV) Spectrophotometry

methods.

Comparison of Analytical Method Performance
The selection of an analytical method is often a trade-off between sensitivity, specificity, and

simplicity. The following table summarizes the key performance parameters of RP-HPLC and

UV spectrophotometric methods based on published validation data.
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Parameter RP-HPLC Method 1 RP-HPLC Method 2
UV
Spectrophotometri
c Method

Linearity Range 20-140 µg/mL 10-60 µg/mL[1][2][3] 20-160 µg/ml[4]

Correlation Coefficient

(r²)
>0.999[1] >0.9999[1][2][3] 0.9999[4]

Accuracy (%

Recovery)
89.0 - 93.0% 99.01 - 102.55%[1] 102.11%[4]

Precision (%RSD) < 2% < 1.8%[1] < 2%[4]

Limit of Detection

(LOD)
0.001 µg/mL 0.651 µg/mL[3] 2.915µg/ml

Limit of Quantification

(LOQ)
0.004 µg/mL 1.972 µg/mL[3] 8.833µg/ml

Wavelength (λmax) 206 nm 210 nm[1][2][3] 265 nm[4]

Detailed Experimental Protocols
The following sections provide detailed methodologies for the compared analytical techniques.

Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC) Method 1
This method is a simple, accurate, and sensitive liquid chromatographic technique for the

determination of Rasagiline Tartrate in active pharmaceutical ingredients (API) and dosage

forms.

Instrumentation: High-Performance Liquid Chromatograph with a PDA detector.

Column: Inertsil ODS (250mm X 4.6mm) C18, 5 µm column.

Mobile Phase: A mixture of Methanol, Acetonitrile, and Water in a 50:30:20 (v/v/v) ratio. The

pH is adjusted to 3.2 with Triethylamine (TEA).
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Flow Rate: 1 mL/min.

Detection Wavelength: 206 nm.

Sample Preparation:

Weigh and powder twenty tablets.

Accurately weigh a portion of the powdered tablet equivalent to 100 mg of the active

ingredient and transfer to a 100 mL volumetric flask.

Add 50 mL of the mobile phase and sonicate for 15 minutes.

Make up the volume with the mobile phase and filter through a 0.45 µm membrane filter.

Dilute 1 mL of the stock solution to 10 mL with the mobile phase to get a final

concentration of 100 µg/mL.

Reverse-Phase High-Performance Liquid
Chromatography (RP-HPLC) Method 2
This stability-indicating RP-HPLC method is suitable for the determination of Rasagiline in

pharmaceutical products, including the separation of known impurities.[1][2][3]

Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

Column: X-Terra C8, 150 x 4.6 mm, 5µm column.[1][3]

Mobile Phase: A mixture of Buffer (1.36 g of Potassium di-hydrogen phosphate in 1000 mL of

HPLC grade water, with pH adjusted to 3.00 with Orthophosphoric acid), Methanol, and

Tetrahydrofuran in the ratio of 930:65:1 (v/v/v).[3]

Flow Rate: 1.00 mL/min.[1][3]

Detection Wavelength: 210 nm.[1][2][3]

Sample Preparation:
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Prepare a standard stock solution of Rasagiline Mesylate.

Inject 20µl of the standard solution for analysis.[1][2][3]

UV Spectrophotometric Method
This method offers a simple and sensitive approach for the determination of Rasagiline

mesylate in tablet dosage forms.[4]

Instrumentation: UV-Visible Spectrophotometer.

Solvent: Distilled Water.[4]

Detection Wavelength (λmax): 265 nm.[4]

Sample Preparation:

Prepare a standard stock solution of Rasagiline Mesylate in distilled water.

For tablet analysis, weigh and finely powder twenty tablets.

Transfer a portion of the powder equivalent to the average weight of one tablet into a 25

mL volumetric flask.

Add 20 mL of distilled water, sonicate for 15 minutes, and then dilute to volume.

Filter the solution using Whatman filter paper before measuring the absorbance.[5]

Visualizing the Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.

Start Sample Preparation
(Tablets) Weigh & Powder Tablets Dissolve in Mobile Phase

& Sonicate Filter Solution Dilute to Final Concentration HPLC Analysis

Instrument Setup:
Column: Inertsil ODS C18

Mobile Phase: MeOH:ACN:H2O
Flow Rate: 1 mL/min

Detector: PDA at 206 nm

Inject Sample Data Acquisition & Analysis End

Click to download full resolution via product page
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Caption: Workflow for RP-HPLC Method 1.

Start Prepare Standard Solution HPLC Analysis

Instrument Setup:
Column: X-Terra C8

Mobile Phase: Buffer:MeOH:THF
Flow Rate: 1.0 mL/min
Detector: UV at 210 nm

Inject 20µl Data Acquisition & Analysis End

Click to download full resolution via product page

Caption: Workflow for RP-HPLC Method 2.

Start Sample Preparation
(Tablets) Weigh & Powder Tablets Dissolve in Distilled Water

& Sonicate Filter Solution UV-Vis Analysis
Instrument Setup:

Spectrophotometer
Solvent: Distilled Water

Measure Absorbance at 265 nm Data Acquisition & Analysis End

Click to download full resolution via product page

Caption: Workflow for UV Spectrophotometric Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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